![molecular formula C14H12N2O4S2 B278680 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate](/img/structure/B278680.png)
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate
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Overview
Description
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been found to have a mechanism of action that is of interest to researchers. In
Mechanism of Action
The mechanism of action of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate is not fully understood. However, it is believed to interact with specific biomolecules such as proteins and nucleic acids, resulting in changes in their conformation and function. This interaction is thought to be mediated by the formation of hydrogen bonds and other non-covalent interactions between the compound and the biomolecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have low cytotoxicity, making it a suitable candidate for use in cell-based assays.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate is its strong fluorescence properties, which make it a suitable candidate for use in fluorescence-based assays. However, one of the limitations of the compound is its limited solubility in aqueous solutions, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research on 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate. One area of interest is in the development of new fluorescent probes based on the compound for various imaging and sensing applications. Another area of interest is in the study of the compound's mechanism of action and its interactions with specific biomolecules. Additionally, there is potential for the compound to be used in the development of new therapeutics for various diseases.
Synthesis Methods
The synthesis of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate involves the reaction of 2-thiophenecarboxylic acid with 3-amino-2-benzothiazolone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of the desired product, which can be purified using various methods such as column chromatography and recrystallization.
Scientific Research Applications
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate has been found to have potential applications in various fields of scientific research. One of the main areas of interest is in the development of fluorescent probes for imaging and sensing applications. The compound has been shown to exhibit strong fluorescence properties, making it a suitable candidate for use in fluorescence-based assays.
properties
Molecular Formula |
C14H12N2O4S2 |
---|---|
Molecular Weight |
336.4 g/mol |
IUPAC Name |
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl thiophene-2-carboxylate |
InChI |
InChI=1S/C14H12N2O4S2/c17-14(11-5-3-9-21-11)20-8-7-15-13-10-4-1-2-6-12(10)22(18,19)16-13/h1-6,9H,7-8H2,(H,15,16) |
InChI Key |
QTNRRYNCUTVURP-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=CS3 |
SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=CS3 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=CS3 |
Origin of Product |
United States |
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